Cas no 1705060-68-9 (2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole)
2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
- 1705060-68-9
- [1-(1,3-benzothiazol-2-yl)piperidin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
- F6389-3558
- 2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
- AKOS025083484
- (1-(benzo[d]thiazol-2-yl)piperidin-3-yl)(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)methanone
-
- Inchi: 1S/C23H24F3N5OS/c24-23(25,26)17-7-8-20(27-14-17)29-10-12-30(13-11-29)21(32)16-4-3-9-31(15-16)22-28-18-5-1-2-6-19(18)33-22/h1-2,5-8,14,16H,3-4,9-13,15H2
- InChI Key: GGHLMFVYWQAYDP-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1N1CCCC(C(N2CCN(C3C=CC(C(F)(F)F)=CN=3)CC2)=O)C1
Computed Properties
- Exact Mass: 475.16536607g/mol
- Monoisotopic Mass: 475.16536607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 80.8Ų
2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6389-3558-2μmol |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-5μmol |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-10μmol |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-20μmol |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-1mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-2mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-3mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-4mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-5mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6389-3558-10mg |
2-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole |
1705060-68-9 | 10mg |
$79.0 | 2023-09-09 |
2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole
2-(3-{4-5-(Trifluoromethyl)Pyridin-2-YlPiperazine-1-Carbonyl}Piperidin-1-Yl)-1,3-Benzothiazole: A Comprehensive Overview
The compound with CAS No. 1705060-68-9, known as 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole core, a piperazine ring, and a trifluoromethyl-substituted pyridine moiety. The integration of these structural elements contributes to its unique chemical properties and functional versatility.
The benzothiazole moiety is a key feature of this compound, offering aromatic stability and potential for electronic interactions. Recent studies have highlighted the importance of benzothiazole derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of the piperazine ring further enhances the compound's ability to form hydrogen bonds and participate in π-π interactions, making it an attractive candidate for bioactive molecules.
The trifluoromethyl group attached to the pyridine ring introduces electron-withdrawing effects, which can significantly influence the compound's electronic properties. This substitution pattern has been shown to improve the lipophilicity of the molecule, thereby enhancing its bioavailability. Recent research has demonstrated that trifluoromethyl-substituted pyridines are valuable components in the design of kinase inhibitors and other therapeutic agents.
From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the benzothiazole core, followed by the introduction of the piperazine moiety through amide bond formation. The final step involves coupling the trifluoromethyl-pyridine fragment to complete the structure. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and product purity.
In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its potential role in developing novel enzyme-targeted therapies. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.
Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and potential sites for chemical reactivity. These findings are expected to guide future modifications aimed at optimizing its performance in specific applications.
In conclusion, 2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole represents a cutting-edge molecule with diverse potential applications. Its unique structure and functional groups make it a valuable subject for further research and development across various scientific disciplines.
1705060-68-9 (2-(3-{4-5-(trifluoromethyl)pyridin-2-ylpiperazine-1-carbonyl}piperidin-1-yl)-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)